Cas no 2639415-97-5 (({1,1'-biphenyl-3-yl}methyl)(methyl)amine hydrochloride)

• Product Name: ({1,1'-biphenyl-3-yl}methyl)(methyl)amine hydrochloride
• CAS No: 2639415-97-5
• MF: C₁₄H₁₆ClN
• MW: 233.736542701721
• MDL: MFCD33549637
• CID: 5327770
• PubChem ID: 155970643
• Update Time: 2025-10-29

({1,1'-biphenyl-3-yl}methyl)(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• ({[1,1'-biphenyl]-3-yl}methyl)(methyl)amine hydrochloride
• ({1,1'-biphenyl-3-yl}methyl)(methyl)amine hydrochloride

• MDL： MFCD33549637
• Inchi： 1S/C14H15N.ClH/c1-15-11-12-6-5-9-14(10-12)13-7-3-2-4-8-13;/h2-10,15H,11H2,1H3;1H
• InChI Key： LYGBIIRZHPKECH-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C2C=CC=CC=2)=C1)NC.Cl

Additional information on ({1,1'-biphenyl-3-yl}methyl)(methyl)amine hydrochloride

Comprehensive Overview of ({1,1'-biphenyl-3-yl}methyl)(methyl)amine hydrochloride (CAS No. 2639415-97-5)

In the realm of organic chemistry and pharmaceutical research, ({1,1'-biphenyl-3-yl}methyl)(methyl)amine hydrochloride (CAS No. 2639415-97-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its biphenyl backbone and amine hydrochloride functional group, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently explore its role in drug discovery, material science, and agrochemical development, aligning with current trends in small-molecule therapeutics and green chemistry.

The molecular structure of ({1,1'-biphenyl-3-yl}methyl)(methyl)amine hydrochloride features a methylamine moiety attached to a biphenyl-3-ylmethyl group, which enhances its reactivity and solubility in polar solvents. This attribute makes it particularly valuable for cross-coupling reactions and catalysis, topics highly searched in academic databases and AI-driven platforms like SciFinder and Reaxys. Its CAS No. 2639415-97-5 is often queried alongside terms such as "synthetic routes", "pharmacological activity", and "scalable production", reflecting user interest in both fundamental and applied research.

Recent advancements in high-throughput screening have highlighted the compound’s potential as a building block for biologically active molecules. For instance, its biphenyl core is structurally analogous to motifs found in kinase inhibitors and GPCR modulators, areas dominating pharmaceutical patent filings. This connection addresses frequently asked questions like "How are biphenyl derivatives used in drug design?" and "What are the safety profiles of amine hydrochlorides?", ensuring this content meets SEO-driven queries while maintaining scientific rigor.

From an industrial perspective, ({1,1'-biphenyl-3-yl}methyl)(methyl)amine hydrochloride is synthesized via reductive amination or N-alkylation protocols, methods often optimized for cost-efficiency and low environmental impact. These processes resonate with the growing demand for green synthetic methodologies, a hotspot in sustainable chemistry discussions. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate purity, a detail frequently searched by quality control specialists.

In summary, ({1,1'-biphenyl-3-yl}methyl)(methyl)amine hydrochloride (CAS No. 2639415-97-5) exemplifies the intersection of structural diversity and functional utility in modern chemistry. Its relevance to drug discovery pipelines, catalysis, and material innovation ensures sustained interest across academia and industry. By addressing trending search terms like "biphenylamine derivatives applications" and "CAS 2639415-97-5 synthesis", this overview bridges technical depth with accessible language, optimizing visibility for target audiences.